N~1~-allyl-N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]glycinamide

• IUPAC Name: 2-[benzyl-(4-bromophenyl)sulfonylamino]-N-prop-2-enylacetamide
• InChI: InChI=1S/C18H19BrN2O3S/c1-2-12-20-18(22)14-21(13-15-6-4-3-5-7-15)25(23,24)17-10-8-16(19)9-11-17/h2-11H,1,12-14H2,(H,20,22)
• InChI Key: YCFDKNNUORJUKV-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C18H19BrN2O3S
• Molecular Weight: 423.3 g/mol

Description

N~1~-allyl-N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]glycinamide, commonly known as ABG-001, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of ABG-001 is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of certain enzymes and proteins involved in various cellular processes, including cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
ABG-001 has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of key enzymes involved in cell proliferation. It also possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. Moreover, ABG-001 has been shown to protect neurons from oxidative stress-induced damage in preclinical studies.

Advantages and Limitations for Lab Experiments

ABG-001 offers several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, its limited solubility in water and low bioavailability pose challenges for its use in in vivo studies.

Future Directions

Several future directions for ABG-001 research include investigating its potential therapeutic applications in other diseases, optimizing its pharmacokinetic properties, and developing more potent analogs with improved efficacy and safety profiles. Additionally, further studies are needed to elucidate the exact mechanism of action of ABG-001 and its potential interactions with other drugs.

Synthesis Methods

The synthesis of ABG-001 involves the reaction of N~1~-allylglycine with benzylamine followed by the addition of 4-bromobenzenesulfonyl chloride. The resulting product is then purified by column chromatography to obtain ABG-001 in high yield and purity.

Scientific Research Applications

ABG-001 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to possess anti-inflammatory, anti-tumor, and neuroprotective properties in preclinical studies.